4-[2-(2-methyl-1H-imidazol-1-yl)ethyl]pyridine

• Molecular Formula: C11H13N3
• Molecular Weight: 187.24 g/mol
• IUPAC Name: 4-[2-(2-methylimidazol-1-yl)ethyl]pyridine
• InChI: InChI=1S/C11H13N3/c1-10-13-7-9-14(10)8-4-11-2-5-12-6-3-11/h2-3,5-7,9H,4,8H2,1H3
• InChI Key: WXZNEQQEOSTQBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CCC2=CC=NC=C2

Description

4-[2-(2-methyl-1H-imidazol-1-yl)ethyl]pyridine is a useful research compound. Its molecular formula is C11H13N3 and its molecular weight is 187.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution containing 52.5 g (0.50 mol) of 4-vinylpyridine, 36.9 g (0.45 mol) of 2-methylimidazole and 1.1 g of glacial acetic acid was heated to an internal temperature of 130° C. under a nitrogen atmosphere, maintained at this temperature for 5 hours, and then allowed to stand overnight at room temperature. The resultant solidified mass was dissolved in 150 ml of methylene dichloride, treated with charcoal, filtered through Celite and then concentrated in vacuo. The crude residue was crystallized from a mixture of methylene chloride and pentane in a ratio of 1:2.5 as the eluent to yield a solid.